4-Allyl-1-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-2-methoxybenzene

• Molecular Formula: C22H26O4
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 2-methoxy-1-[2-(2-methoxy-4-prop-2-enylphenoxy)ethoxy]-4-prop-2-enylbenzene
• InChI: InChI=1S/C22H26O4/c1-5-7-17-9-11-19(21(15-17)23-3)25-13-14-26-20-12-10-18(8-6-2)16-22(20)24-4/h5-6,9-12,15-16H,1-2,7-8,13-14H2,3-4H3
• InChI Key: SWRXYOXBYRMHLL-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)CC=C)OCCOC2=C(C=C(C=C2)CC=C)OC

Description

4-Allyl-1-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-2-methoxybenzene, also known as AMPP, is a synthetic compound that has been studied for its potential use in scientific research. This compound belongs to the family of allylphenols and has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-Allyl-1-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-2-methoxybenzene involves its interaction with the sigma-1 receptor. This receptor is located primarily in the endoplasmic reticulum of cells and is involved in the regulation of calcium signaling and protein folding. 4-Allyl-1-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-2-methoxybenzene has been shown to bind to the receptor with high affinity, leading to changes in calcium signaling and protein folding that can affect a wide range of physiological processes.
Biochemical and Physiological Effects:
4-Allyl-1-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-2-methoxybenzene has been shown to have a wide range of biochemical and physiological effects, including changes in neurotransmitter release, alterations in calcium signaling, and changes in protein folding. It has been studied for its potential use in the treatment of a wide range of conditions, including depression, anxiety, and chronic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-Allyl-1-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-2-methoxybenzene in lab experiments is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the physiological processes that are regulated by this receptor. However, one of the limitations of using 4-Allyl-1-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-2-methoxybenzene is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on 4-Allyl-1-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-2-methoxybenzene. One area of interest is the development of more selective sigma-1 receptor ligands, which could help to minimize off-target effects. Another area of interest is the study of the effects of 4-Allyl-1-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-2-methoxybenzene on other physiological processes, including inflammation and oxidative stress. Finally, there is interest in exploring the potential therapeutic applications of 4-Allyl-1-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-2-methoxybenzene in the treatment of various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 4-Allyl-1-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-2-methoxybenzene involves several steps, starting with the reaction of 4-methoxyphenol with allyl bromide to form 4-allyl-2-methoxyphenol. This compound is then reacted with 2-bromoethyl-4-methoxyphenyl ether to form 4-allyl-1-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-2-methoxybenzene. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

4-Allyl-1-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-2-methoxybenzene has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the sigma-1 receptor, which is involved in a wide range of physiological processes, including pain perception, mood regulation, and memory formation. 4-Allyl-1-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-2-methoxybenzene has also been shown to have an effect on the release of neurotransmitters, including dopamine and serotonin.